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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B12378127 Get Quote

The brightness and spectral suitability of a fluorophore are determined by its fundamental

photophysical characteristics. The brightness is directly proportional to the product of the molar

extinction coefficient (ε) and the fluorescence quantum yield (Φf).[2] Cy3.5 is characterized by

a high molar extinction coefficient, but its quantum yield can be variable and is sensitive to the

molecular environment.[1][3]

A summary of Cy3.5's key spectral and photophysical properties is presented below. It is

important to note that these values can vary depending on the solvent, conjugation state, and

measurement conditions.[2][4]

Property Value Reference

Excitation Maximum (λex) ~579 - 591 nm [1][3]

Emission Maximum (λem) ~591 - 604 nm [1][3]

Molar Extinction Coefficient (ε) 116,000 - 150,000 M⁻¹cm⁻¹ [1][3]

Fluorescence Quantum Yield

(Φf)
0.15 - 0.35 [1][2][3][5][6]

Stokes Shift ~12 - 23 nm [3][7]

Mechanisms of Cy3.5 Photobleaching
The primary pathway for the photobleaching of cyanine dyes, including Cy3.5, is

photooxidation mediated by reactive oxygen species (ROS).[1] The most significant agent in
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this process is singlet oxygen (¹O₂). The mechanism is initiated when the dye absorbs a photon

and transitions to an excited state, a fraction of which can convert to a long-lived triplet state.

This triplet-state dye can then transfer energy to molecular oxygen (³O₂), generating highly

reactive singlet oxygen that subsequently degrades the dye molecule.[1]
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Cy3.5 (Ground State, S₀)

Cy3.5 (Excited Singlet State, S₁)

Photon Absorption (Excitation)

Photobleached Cy3.5

Fluorescence

Cy3.5 (Excited Triplet State, T₁)

Intersystem Crossing

Phosphorescence (slow)

Singlet Oxygen (¹O₂)

Energy Transfer

Oxidation Reaction
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1. Prepare Immobilized
Dye Sample

2. Stabilize Light Source
& Set Up Microscope

3. Acquire Time-Lapse
Image Series Under
Constant Illumination

4. Measure Mean Intensity
in ROI for Each Frame

5. Correct for Background
& Normalize to t=0

6. Plot Normalized
Intensity vs. Time

7. Determine t₁/₂
(Time to 50% Intensity)
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Factors Increasing Photobleaching

Mitigation Strategies

High Excitation Intensity

Use Neutral Density Filters
& Low Laser Power

Counteract with

Select More Photostable Dye
(e.g., ATTO, Alexa Fluor)

Long Exposure Time

Minimize Exposure Time

Counteract with

High Oxygen Concentration

Add Antifade Reagents
(e.g., Oxygen Scavengers)

Counteract with

Enhanced Photostability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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